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Introduction

Lead(Il) chromate(V) oxide (Pb2CrQO5), a mixed-valence compound of lead and chromium, has
emerged as a promising candidate material for photoanodes in photoelectrochemical (PEC)
cells for solar energy conversion. Its ability to absorb visible light and generate a photocurrent
makes it a subject of interest for applications such as water splitting to produce hydrogen fuel.
This document provides detailed application notes and experimental protocols for the
synthesis, characterization, and evaluation of Pb2CrO5 as a photoanode in PEC systems.
While Pb2CrO5 shows potential, it is crucial to note that its stability is a significant concern, as
lead chromates can be susceptible to photocorrosion in aqueous electrolytes.

Quantitative Data Summary

The photoelectrochemical performance of Pb2CrO5 has been evaluated in several studies. The
key performance metrics are summarized in the table below for easy comparison.
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Parameter Value Conditions Reference

At 0.4 V vs. Ag/AgCI
under 100 mW/cm?
) UV-Vis light irradiation
Photocurrent Density 0.23 mA/cm?2 ) [1][2]
in an electrolyte
containing a sulfite

scavenger.

Incident Photon-to-
o At a wavelength of
Current Efficiency 10% [1][2]

340 nm.
(IPCE)

Determined from UV-

Band Gap (Optical) 2.25eV Vis absorption [1]
spectroscopy.
Absorption o ) o
Up to 550 nm Visible light activity. [1][2]
Wavelength

Experimental Protocols
l. Synthesis of Pbh2CrO5 Precursor Solution

This protocol describes the preparation of a precursor solution suitable for the fabrication of
Pb2CrO5 thin films by drop casting.

Materials:

o Lead(ll) nitrate (Pb(NO3)2)

o Chromium(lll) nitrate nonahydrate (Cr(NO3)3-9H20)

o Ethylene glycol

Procedure:

e Prepare a 6 mM solution of Pb(NO3)2 in ethylene glycol.

e Prepare a 3 mM solution of Cr(NO3)3-9H20 in ethylene glycol.
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e Mix the Pb(NO3)2 and Cr(NO3)3 solutions in a 2:1 molar ratio of Pb:Cr to achieve the
desired stoichiometry for Pb2CrO5.

« Stir the resulting solution thoroughly to ensure homogeneity.

Il. Fabrication of Pb2CrO5 Photoanode by Drop Casting

This protocol outlines the steps for depositing a Pb2CrO5 thin film onto a conductive substrate,
such as fluorine-doped tin oxide (FTO) glass, to create a photoanode.

Materials:

e Pb2CrO5 precursor solution (from Protocol 1)
o FTO-coated glass substrates

e Ethanol

e Deionized water

e Tube furnace

Procedure:

o Clean the FTO glass substrates by sonicating in ethanol and deionized water for 15 minutes
each, followed by drying under a stream of nitrogen.

o Place the cleaned FTO substrate on a level surface.

» Using a micropipette, carefully drop-cast a specific volume of the Pb2CrO5 precursor
solution onto the conductive side of the FTO substrate. The volume will depend on the
desired film thickness and substrate area.

» Allow the solvent to evaporate at room temperature in a dust-free environment.
o Transfer the coated substrate to a tube furnace for annealing.

e Heat the substrate to 500 °C at a ramp rate of 1 °C/min and hold at this temperature for 3
hours.
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 Allow the furnace to cool down naturally to room temperature.

e The resulting film should have an orange color, characteristic of Pb2CrO5.

lll. Photoelectrochemical Measurements

This protocol describes the setup and procedure for evaluating the photoelectrochemical
performance of the fabricated Pb2CrO5 photoanode.

Equipment:

Potentiostat

o Three-electrode photoelectrochemical cell with a quartz window

e Pb2CrO5 photoanode (working electrode)

e Platinum wire or foil (counter electrode)

e Ag/AgCI or Saturated Calomel Electrode (SCE) (reference electrode)
e Solar simulator (e.g., Xe lamp with AM 1.5G filter, 100 mW/cm?)

» Monochromator for IPCE measurements

Electrolyte:

e An aqueous electrolyte solution, for example, 0.1 M Na2S0O4. To mitigate photocorrosion and
obtain stable photocurrents for performance evaluation, a hole scavenger such as 0.1 M
Na2S03 can be added.

Procedure:
e Linear Sweep Voltammetry (LSV):

o Assemble the three-electrode cell with the Pb2CrO5 photoanode as the working electrode,
platinum as the counter electrode, and Ag/AgCIl as the reference electrode.

o Fill the cell with the chosen electrolyte.
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o llluminate the photoanode through the quartz window with the solar simulator.

o Scan the potential from a suitable starting potential (e.g., -0.6 V vs. Ag/AgCl) to a suitable
ending potential (e.g., 1.0 V vs. Ag/AgCl) at a scan rate of 10-50 mV/s and record the
current density.

o Perform a control scan in the dark. The difference in current density between the light and
dark scans represents the photocurrent.

 Incident Photon-to-Current Efficiency (IPCE) Measurement:
o Use a monochromator to illuminate the photoanode with light of specific wavelengths.

o Measure the photocurrent generated at each wavelength at a constant applied potential
(e.g., 0.3 V vs. Ag/AgCl).

o Measure the power of the incident light at each wavelength using a calibrated photodiode.

o Calculate the IPCE using the following formula: IPCE (%) = (1240 x Photocurrent Density
[mA/cm?2]) / (Wavelength [nm] x Incident Light Power Density [mW/cm?]) x 100

 Stability Test (Chronoamperometry):

o Hold the photoanode at a constant potential (e.g., 0.4 V vs. Ag/AgCl) under continuous
illumination.

o Record the photocurrent as a function of time for an extended period (e.g., several hours).
A stable photocurrent indicates good stability, while a decaying photocurrent suggests
degradation.

Visualizations
Experimental Workflow for Pb2CrO5 Photoanode
Fabrication and Testing
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Caption: Workflow for Pb2CrO5 photoanode preparation and testing.

Proposed Photoelectrochemical Mechanism of Pb2CrO5

Caption: General mechanism of PEC water splitting at a Pb2CrO5 photoanode.
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Discussion on Stability

A critical consideration for the practical application of Pb2CrO5 in PEC cells is its long-term
stability. Lead chromates are known to be susceptible to photocorrosion in aqueous
environments. Under illumination, the photogenerated holes at the valence band can oxidize
the semiconductor itself, leading to the dissolution of Pb2+ and Cr3+/Cr6+ ions into the
electrolyte. This process can result in a decrease in photocurrent over time and the degradation
of the photoanode. The use of a sacrificial hole scavenger, such as sulfite (SO32-), can help to
mitigate this issue by preferentially being oxidized over the semiconductor material, thus
allowing for a more stable measurement of the material's intrinsic photoactivity. However, for
applications like water splitting, where the oxidation of water is the desired reaction, the
inherent instability of Pb2CrO5 remains a significant challenge that requires further research,
potentially through the development of protective coatings or operation in non-aqueous
electrolytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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